Cas no 10474-37-0 (1H-Inden-1-one,6-chloro-2,3-dihydro-2,2,3,3-tetramethyl-)

• Product Name: 1H-Inden-1-one,6-chloro-2,3-dihydro-2,2,3,3-tetramethyl-
• CAS No: 10474-37-0
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 178617
• PubChem ID: 334033
• Update Time: 2025-04-19

1H-Inden-1-one,6-chloro-2,3-dihydro-2,2,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,6-chloro-2,3-dihydro-2,2,3,3-tetramethyl-
• 6-chloro-2,2,3,3-tetramethylinden-1-one
• 2,2,3,3-Tetramethyl-6-chlorindan-1-on
• AC1L7EJ4
• NSC338228
• NSC-338228
• DTXSID30318968
• 10474-37-0
• SCHEMBL24546319

• Inchi： 1S/C13H15ClO/c1-12(2)10-6-5-8(14)7-9(10)11(15)13(12,3)4/h5-7H,1-4H3
• InChI Key： SLHTWMFKZIOCGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(C)(C)C2(C)C)=O

Computed Properties

• Exact Mass: 222.08125
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.84010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones